Cas no 80139-23-7 (1-(4-Fluoro-2-methylphenyl)-4-oxocyclohexanecarbonitrile)

• Product Name: 1-(4-Fluoro-2-methylphenyl)-4-oxocyclohexanecarbonitrile
• CAS No: 80139-23-7
• MF: C₁₄H₁₄FNO
• MW: 231.265467166901
• CID: 2625080
• PubChem ID: 20511798
• Update Time: 2025-06-11

1-(4-Fluoro-2-methylphenyl)-4-oxocyclohexanecarbonitrile Chemical and Physical Properties

Names and Identifiers

• DTXSID70608274
• 1-(4-FLUORO-2-METHYLPHENYL)-4-OXOCYCLOHEXANECARBONITRILE
• MHUFQTUDUIWESC-UHFFFAOYSA-N
• 80139-23-7
• SCHEMBL2293155
• 1-(4-Fluoro-2-methylphenyl)-4-oxocyclohexanecarbonitrile

• MDL： MFCD18374893
• Inchi： 1S/C14H14FNO/c1-10-8-11(15)2-3-13(10)14(9-16)6-4-12(17)5-7-14/h2-3,8H,4-7H2,1H3
• InChI Key： MHUFQTUDUIWESC-UHFFFAOYSA-N
• SMILES： FC1C=CC(=C(C)C=1)C1(C#N)CCC(CC1)=O

Computed Properties

• Exact Mass: 231.105942232Da
• Monoisotopic Mass: 231.105942232Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 1
• Complexity: 346
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 40.9Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Fluorobenzenes

Additional information on 1-(4-Fluoro-2-methylphenyl)-4-oxocyclohexanecarbonitrile

Comprehensive Overview of 1-(4-Fluoro-2-methylphenyl)-4-oxocyclohexanecarbonitrile (CAS No. 80139-23-7)

1-(4-Fluoro-2-methylphenyl)-4-oxocyclohexanecarbonitrile (CAS No. 80139-23-7) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This molecule, characterized by its unique cyclohexanecarbonitrile core and 4-fluoro-2-methylphenyl substitution, serves as a versatile intermediate in synthetic chemistry. Its structural features make it particularly valuable for designing bioactive molecules, aligning with current trends in drug discovery and sustainable agriculture.

The compound's 4-oxocyclohexane moiety contributes to its conformational flexibility, a property highly sought after in modern medicinal chemistry. Researchers are increasingly focusing on such scaffolds to develop targeted therapies for various health conditions, responding to the growing demand for precision medicine solutions. The presence of both fluorine and nitrile functional groups enhances its potential as a building block for bioactive compounds, addressing the pharmaceutical industry's need for novel molecular entities.

In the context of green chemistry initiatives, 1-(4-Fluoro-2-methylphenyl)-4-oxocyclohexanecarbonitrile has been studied for its potential in developing environmentally friendly agrochemicals. This aligns with current agricultural trends emphasizing reduced ecological impact while maintaining efficacy. The compound's structural features may contribute to improved pesticide selectivity and biodegradability - key concerns in contemporary crop protection strategies.

From a synthetic chemistry perspective, the carbonitrile group in this compound offers diverse transformation possibilities, making it valuable for structure-activity relationship studies. Recent publications highlight its utility in constructing heterocyclic systems, particularly in the development of kinase inhibitors - a hot topic in cancer research and inflammatory disease treatment. The fluorine atom incorporation follows the current fluorination trend in drug design, known to improve metabolic stability and membrane permeability.

The analytical characterization of 80139-23-7 typically involves advanced techniques such as NMR spectroscopy and mass spectrometry, reflecting the growing sophistication in chemical analysis methodologies. These techniques are crucial for quality control in pharmaceutical manufacturing, where impurities must be carefully monitored to ensure product safety - a major concern in current regulatory compliance discussions.

In material science applications, derivatives of 1-(4-Fluoro-2-methylphenyl)-4-oxocyclohexanecarbonitrile have shown promise in developing advanced materials with specific optical or electronic properties. This connects with the booming interest in functional materials for optoelectronic devices and sensor technologies, areas experiencing rapid growth due to IoT expansion and smart device proliferation.

The compound's stability profile and synthetic accessibility make it attractive for high-throughput screening applications, particularly in fragment-based drug discovery - a cutting-edge approach gaining traction in biotech startups and pharmaceutical R&D. This aligns with the industry's push toward accelerated drug development timelines while maintaining rigorous safety standards.

Recent patent literature reveals growing interest in 80139-23-7 derivatives for central nervous system applications, reflecting the heightened focus on neurological disorders treatment. The compound's ability to cross the blood-brain barrier when properly modified makes it particularly relevant in addressing the global challenge of neurodegenerative diseases - a key area in aging population healthcare strategies.

From a supply chain perspective, the availability of 1-(4-Fluoro-2-methylphenyl)-4-oxocyhexanecarbonitrile has become more consistent thanks to advancements in chemical synthesis methodologies. This addresses the pharmaceutical industry's need for reliable intermediates amid growing concerns about API supply security and manufacturing resilience - topics that gained prominence during recent global health challenges.

Looking forward, research into 80139-23-7 and its derivatives continues to expand, with particular interest in its potential stereoselective transformations. This aligns with the broader pharmaceutical industry's emphasis on chiral drug development, where enantiomeric purity can significantly impact therapeutic outcomes - a crucial consideration in today's personalized medicine paradigm.